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Compound of Interest

Compound Name:

(S)-3-Amino-4-(4-

bromophenyl)butanoic acid

hydrochloride

Cat. No.: B112385 Get Quote

Proper Disposal of (S)-3-Amino-4-(4-
bromophenyl)butanoic acid hydrochloride
For Immediate Reference: Operational and Disposal Plan

This document provides detailed procedures for the safe and compliant disposal of (S)-3-
Amino-4-(4-bromophenyl)butanoic acid hydrochloride. Researchers, scientists, and drug

development professionals should adhere to these guidelines to ensure personal safety and

environmental protection. The following protocols are based on established safety data for

halogenated organic compounds and aminobutanoic acid derivatives.

Hazard Identification and Safety Summary
(S)-3-Amino-4-(4-bromophenyl)butanoic acid hydrochloride is a halogenated organic

compound. While a specific Safety Data Sheet (SDS) for this exact stereoisomer is not readily

available, data from structurally similar compounds indicate potential hazards.
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Hazard
Classification

Description GHS Pictogram
Precautionary
Statements

Skin Irritation
Causes skin irritation.

[1][2]
Warning

P264, P280,

P302+P352,

P332+P317,

P362+P364

Eye Irritation
Causes serious eye

irritation.[1][2]
Warning

P264, P280,

P305+P351+P338,

P337+P317

Respiratory Irritation
May cause respiratory

irritation.[1][2]
Warning

P261, P271,

P304+P340, P319,

P403+P233

Acute Oral Toxicity
May be harmful if

swallowed.
Warning

P264, P270,

P301+P312, P330,

P501

Personal Protective Equipment (PPE) Requirements
Before handling the compound, ensure the following personal protective equipment is worn:

Gloves: Chemical-resistant gloves (e.g., nitrile or Viton) must be worn.[3] Always inspect

gloves for integrity before use.

Eye Protection: Safety glasses or goggles are mandatory to prevent eye contact.[4]

Lab Coat: A fully buttoned lab coat is required to protect from skin contact.[3]

Respiratory Protection: If handling large quantities or if dust is generated, a dust mask or

respirator should be used.[5]

All handling of this compound, including preparation for disposal, should be conducted within a

certified chemical fume hood to minimize inhalation exposure.[3]

Step-by-Step Disposal Protocol
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This protocol details the segregation, containment, and labeling of (S)-3-Amino-4-(4-
bromophenyl)butanoic acid hydrochloride waste.

1. Waste Segregation:

Crucially, this compound is a halogenated organic waste due to the presence of bromine.[6]

It must not be mixed with non-halogenated organic waste.[6][7][8] Keeping these waste

streams separate is critical for proper disposal and can reduce disposal costs.[7]

Do not dispose of this chemical down the drain.[3]

2. Waste Collection and Containment:

Collect waste in a designated, compatible container, typically a polyethylene carboy or bottle,

often color-coded for halogenated waste (e.g., green-labeled carboys).[6]

The container must be in good condition with a tightly sealing cap to prevent leaks or vapor

release.[8]

Keep the waste container closed at all times except when actively adding waste.[7][8]

3. Labeling of Waste Container:

Label the waste container clearly before or at the time of adding the first drop of waste.[8]

The label must include:

The words "Hazardous Waste".[9]

The full chemical name: "(S)-3-Amino-4-(4-bromophenyl)butanoic acid hydrochloride".

Avoid abbreviations or chemical formulas.[8]

An accurate list of all constituents and their approximate percentages if it is a mixed waste

stream.[6][9]

The relevant hazard pictograms (e.g., irritant).
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4. Storage of Waste:

Store the waste container in a designated Satellite Accumulation Area (SAA) within the

laboratory.[7]

Ensure the container is stored in secondary containment to mitigate spills.[7]

The storage area should be cool, dry, and well-ventilated, away from incompatible materials

such as strong oxidizing agents, acids, and bases.[3][8]

5. Request for Disposal:

Once the waste container is nearly full (typically ¾ full), arrange for its collection through

your institution's Environmental Health and Safety (EHS) office.[7]

Follow your institution's specific procedures for requesting a hazardous waste pickup, which

often involves an online form.[7]

In Case of a Spill:

For small spills that can be cleaned up in under 10 minutes by trained personnel:

Ensure proper PPE is worn.[3]

Contain the spill and absorb it with an inert material (e.g., sand, vermiculite, or commercial

absorbent pads).[3][7]

Place the absorbent material and any contaminated items into a sealed, labeled bag or

container for disposal as hazardous waste.[3][7]

For large spills, evacuate the area, secure it, and contact your institution's emergency

services and EHS office immediately.[3]

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of (S)-3-
Amino-4-(4-bromophenyl)butanoic acid hydrochloride.
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Caption: Disposal workflow for chemical waste segregation.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b112385?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b112385?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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